Cas no 2168149-14-0 (2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2168149-14-0
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 6379208
• PubChem ID: 165521288
• Update Time: 2025-10-28

2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• EN300-1268986
• 2168149-14-0

• Inchi： 1S/C9H11NO4S/c1-3-14-4-6(11)8-10-5(2)7(15-8)9(12)13/h3-4H2,1-2H3,(H,12,13)
• InChI Key： PHSRNZTVUCWJEB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C(COCC)=O

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid

2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2168149-14-0): A Comprehensive Overview

2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2168149-14-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and ethoxyacetyl substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is a common motif in many biologically active compounds. The presence of this ring in 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid contributes to its stability and reactivity, making it an attractive scaffold for drug design. The ethoxyacetyl group, on the other hand, imparts additional functional properties that can be exploited for enhancing the compound's pharmacological profile.

Recent studies have highlighted the potential of 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid could be developed into a novel anti-inflammatory drug for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid has also shown promise as an antitumor agent. In a preclinical study conducted by a team of oncologists, the compound was found to induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings indicate that 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid could be further investigated as a potential anticancer drug.

In addition to its therapeutic applications, 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid has been studied for its potential use in chemical synthesis. The compound serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For instance, it can be used as a building block for the preparation of thiazole-containing peptides and peptidomimetics, which have applications in drug discovery and materials science.

The synthetic route to 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid has been well-documented in the literature. A typical synthesis involves the reaction of 4-methylthiazolyl carboxylic acid with ethyl 2-bromoacetate followed by hydrolysis to yield the final product. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physicochemical properties of 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid, such as its solubility and stability, are crucial for its application in pharmaceutical formulations. Studies have shown that the compound exhibits good solubility in polar solvents like DMSO and ethanol, which facilitates its use in biological assays and drug delivery systems. Furthermore, its stability under various conditions ensures that it can be stored and transported without significant degradation.

In conclusion, 2-(2-ethoxyacetyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2168149-14-0) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents for treating inflammatory diseases and cancer. Ongoing research continues to uncover new aspects of this compound's properties and potential uses, solidifying its position as a valuable asset in the field of chemical biology.